Cas no 105396-68-7 (tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate)

• Product Name: tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate
• CAS No: 105396-68-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 1153248
• PubChem ID: 20238685
• Update Time: 2025-06-08

tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[(4-hydroxyphenyl)amino]-2-oxoethyl]-,1,1-dimethylethyl ester
• tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate
• SCHEMBL10850707
• 105396-68-7
• IVHGPJFVRFFZTM-UHFFFAOYSA-N
• tert-butyl {2-[(4-hydroxyphenyl)amino]-2-oxoethyl}carbamate
• EN300-26665109
• tert-butyl N-{[(4-hydroxyphenyl)carbamoyl]methyl}carbamate

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)14-8-11(17)15-9-4-6-10(16)7-5-9/h4-7,16H,8H2,1-3H3,(H,14,18)(H,15,17)
• InChI Key： IVHGPJFVRFFZTM-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC(=CC=1)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12674
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66

Additional information on tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate

Professional Introduction to Compound with CAS No. 105396-68-7 and Product Name: tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate

The compound with the CAS number 105396-68-7 and the product name tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit promising biological activities. Among these, carbamates have emerged as a crucial class of molecules due to their versatile pharmacological properties. The structure of tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate incorporates several key functional groups that contribute to its reactivity and biological efficacy. Specifically, the presence of a tert-butyl group provides steric stability, while the hydroxylphenyl moiety introduces hydrogen bonding capabilities, enhancing interactions with biological targets.

The compound's chemical formula and molecular structure suggest potential applications in the synthesis of bioactive molecules. The carbamate group is particularly notable for its role in drug design, as it can act as a hinge region or a key interaction point with biological receptors. This characteristic makes tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate a valuable intermediate in the development of new therapeutic agents.

Recent studies have highlighted the importance of hydroxylphenyl derivatives in medicinal chemistry. These compounds have been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The hydroxyl group in the phenyl ring of tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate is particularly significant, as it can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets.

The tert-butyl carbamate moiety further enhances the compound's potential as a pharmacological agent. This group is known for its stability under various conditions, making it an ideal candidate for structural modifications without compromising the overall integrity of the molecule. Such stability is essential for ensuring the efficacy and safety of pharmaceutical compounds during synthesis, storage, and administration.

In the context of drug development, tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate could serve as a versatile building block for designing novel drugs. Its structural features allow for modifications that can fine-tune its biological activity, enabling researchers to develop compounds with specific therapeutic profiles. For instance, further derivatization of the hydroxylphenyl group could lead to enhanced binding affinity or altered pharmacokinetic properties.

The compound's potential applications extend beyond drug development. It could also be utilized in agrochemicals, where carbamate-based compounds are known for their efficacy as pesticides and herbicides. The structural features of tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate make it a promising candidate for such applications due to its stability and reactivity.

The synthesis of tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate involves several well-established chemical reactions, including condensation reactions and protection-deprotection strategies. These synthetic pathways are optimized to ensure high yields and purity, which are critical for pharmaceutical applications. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allows for precise characterization of the compound's structure and purity.

Evaluation of the compound's biological activity has been conducted using various in vitro and in vivo models. Preliminary results suggest that tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate exhibits promising biological effects that warrant further investigation. These effects include modulation of enzymatic activity and interaction with specific biological targets, which could be exploited for therapeutic purposes.

The future prospects of this compound are vast, with ongoing research aimed at exploring its full potential in drug discovery and other applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the therapeutic benefits offered by this innovative molecule. As our understanding of molecular interactions continues to evolve, compounds like tert-butyl N-{(4-hydroxyphenyl)carbamoylmethyl}carbamate will play a pivotal role in shaping the future of medicine.